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Compound of Interest

Compound Name: Heptanoic acid

Cat. No.: B1673119

Ensuring laboratory safety and proper chemical handling is paramount for researchers,
scientists, and drug development professionals. This guide provides essential, immediate
safety and logistical information for the proper disposal of heptanoic acid, a corrosive and
hazardous chemical.

Heptanoic acid, also known as enanthic acid, requires careful handling due to its hazardous
properties. It can cause severe skin burns, serious eye damage, and is harmful if inhaled.[1][2]
[3][4] Adherence to strict disposal protocols is crucial to protect personnel and the environment.

Immediate Safety and Handling Precautions

Before handling heptanoic acid, it is imperative to be familiar with its safety data sheet (SDS)
and to wear appropriate personal protective equipment (PPE).

Essential PPE includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch).[5]

Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[1]

Respiratory Protection: Use in a well-ventilated area. If inhalation of vapors or mist is likely, a
respirator may be necessary.[1][5]
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In the event of exposure, follow these first-aid measures immediately:

« Skin Contact: Take off all contaminated clothing immediately. Rinse the skin with water and
soap and rinse thoroughly.[3][6]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing and consult a physician.[1]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and consult
a physician.[1][5]

¢ Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Immediately call a doctor.[1]

[6]

Heptanoic Acid Properties and Hazards

The following table summarizes key quantitative data for heptanoic acid relevant to its
handling and disposal.

Property Value

CAS Number 111-14-8

Molecular Formula C7H1402

Boiling Point 223 °C (433.4 °F)[3]
Melting Point -10.5°C (13.1 °F)[2]
Flash Point 113 °C (235.4 °F)[3]
Density 0.918 g/mL at 25 °CJ[5]
Water Solubility 2 g/L[5]

Vapor Pressure < 0.1 hPa at 20 °CI[5]

Heptanoic acid is classified as a corrosive liquid that can cause severe skin burns and eye
damage.[3][4][6] It is also harmful if inhaled and may cause respiratory irritation.[1][2][4]
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Step-by-Step Disposal Procedure

The proper disposal of heptanoic acid is critical and must be handled as hazardous waste. Do
not discharge heptanoic acid into drains or the environment.[1][5]

1. Waste Collection:

o Collect waste heptanoic acid in its original container or a designated, compatible, and
properly labeled hazardous waste container.[5][7] Acids should not be stored in steel
containers.[8]

o Ensure the container is tightly sealed and stored in a well-ventilated and cool place.[5]
e Do not mix heptanoic acid with other waste materials.[5]

2. Spill Management:

 In case of a spill, evacuate the area.[1]

o Wear appropriate PPE, including respiratory protection.[1]

» Contain the spill using an inert absorbent material such as sand, diatomite, or acid binders.

[1][5][6]

o Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[1][5]

o Use a neutralizing agent if appropriate for the spill size and location.[3][6]
3. Final Disposal:

» Arrange for the disposal of the hazardous waste through a licensed and approved waste
disposal company.[1][5]

» Follow all local, state, and federal regulations for hazardous waste disposal.[5] While some
dilute, non-toxic acids may be neutralized and drain-disposed under specific conditions, this
is generally not recommended for concentrated or corrosive acids like heptanoic acid.[7][8]
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
heptanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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